Cas no 1361904-34-8 (Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361904-34-8
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4798260
• Update Time: 2025-05-20

Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)7-4(3-16)5(10(13,14)15)2-6(17-7)8(11)12/h2,8H,3,16H2,1H3
• InChI Key： JZERGECSSGNMAX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(C(=O)OC)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

Research Brief on Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1361904-34-8)

Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1361904-34-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits promising pharmacological properties, making it a subject of ongoing research in drug discovery and development.

Recent studies have focused on the synthesis and optimization of this compound, leveraging its fluorinated moieties to enhance metabolic stability and bioavailability. The presence of multiple fluorine atoms in the molecule contributes to its lipophilicity and binding affinity, which are critical factors in the design of small-molecule inhibitors. Researchers have explored its utility as a key intermediate in the synthesis of more complex bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate was identified as a crucial building block for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the compound's unique electronic properties, conferred by its fluorine substituents, significantly improved the inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation inhibitors. This finding underscores the compound's potential in addressing unmet medical needs in oncology.

Another area of interest is the compound's role in the development of agrochemicals. A 2022 report in Pest Management Science highlighted its use as a precursor in the synthesis of next-generation herbicides. The fluorinated pyridine core was found to enhance the herbicidal activity while reducing environmental persistence, aligning with the growing demand for sustainable agrochemical solutions.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate. Recent advancements in flow chemistry and catalytic fluorination techniques have shown potential in addressing these issues, offering more efficient and scalable routes to its production. Ongoing research aims to further optimize these processes to facilitate broader utilization of this compound in both pharmaceutical and agrochemical industries.

In conclusion, Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1361904-34-8) represents a versatile and valuable scaffold in chemical biology. Its applications span from oncology to agriculture, driven by its unique fluorinated structure. Continued research and development efforts are expected to unlock further potential, solidifying its role in the advancement of targeted therapies and sustainable agrochemicals.